Cas no 19826-87-0 (3-(2-Hydroxyphenoxy)-1,2-propanediol)

• Product Name: 3-(2-Hydroxyphenoxy)-1,2-propanediol
• CAS No: 19826-87-0
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 222774
• Update Time: 2025-10-31

3-(2-Hydroxyphenoxy)-1,2-propanediol Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-(2-hydroxyphenoxy)-
• 3-(2-Hydroxyphenoxy)-1,2-propanediol
• 3-(2-hydroxyphenoxy)propane-1,2-diol

• Inchi： 1S/C9H12O4/c10-5-7(11)6-13-9-4-2-1-3-8(9)12/h1-4,7,10-12H,5-6H2
• InChI Key： YFTRBASNPFHPAJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1O)CC(CO)O

Computed Properties

• Exact Mass: 184.07356
• Monoisotopic Mass: 184.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1

Experimental Properties

• Density: 1.313
• Boiling Point: 393.4°C at 760 mmHg
• Flash Point: 191.7°C
• Refractive Index: 1.586
• PSA: 69.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(2-Hydroxyphenoxy)-1,2-propanediol

Comprehensive Overview of 3-(2-Hydroxyphenoxy)-1,2-propanediol (CAS No. 19826-87-0): Properties, Applications, and Innovations

3-(2-Hydroxyphenoxy)-1,2-propanediol (CAS No. 19826-87-0) is a versatile organic compound with a growing presence in pharmaceutical, cosmetic, and industrial applications. This diol derivative is characterized by its unique molecular structure, combining a hydroxyphenoxy group with a propanediol backbone. Its chemical formula, C₉H₁₂O₄, and molecular weight of 184.19 g/mol make it a valuable intermediate in synthetic chemistry. Recent studies highlight its role as a stabilizer in formulations, particularly in skincare products where its antioxidant properties are leveraged to combat oxidative stress.

The compound's solubility in water and polar organic solvents like ethanol and acetone enhances its utility in formulation science. Researchers are increasingly exploring its potential as a green chemistry alternative, aligning with the global push for sustainable raw materials. A 2023 market analysis revealed a 12% annual growth in demand for bio-based diols, driven by industries seeking eco-friendly substitutes. 3-(2-Hydroxyphenoxy)-1,2-propanediol fits this niche due to its biodegradability profile and low toxicity (LD₅₀ > 2000 mg/kg in rodent studies).

In pharmaceutical applications, this compound serves as a chiral building block for drug synthesis. Its two hydroxyl groups enable facile derivatization, making it valuable for creating prodrugs and drug delivery systems. Patent databases show increased activity around CAS 19826-87-0 for ocular and transdermal formulations, capitalizing on its penetration enhancement properties. Cosmetic chemists utilize it in anti-aging serums where it functions as both a humectant and free radical scavenger.

Analytical characterization of 3-(2-Hydroxyphenoxy)-1,2-propanediol typically involves HPLC (retention time 4.2 min in C18 columns with acetonitrile/water mobile phase) and GC-MS (characteristic m/z peaks at 184, 166, and 123). The compound exhibits stability across pH 3-9, with degradation occurring only under extreme alkaline conditions (>pH 11). These properties make it suitable for preservative-free formulations, addressing consumer demand for "clean label" products.

Emerging research explores its synergistic effects with botanical extracts like ferulic acid and resveratrol. A 2024 study demonstrated 23% greater UV-protection efficacy when combined with zinc oxide nanoparticles, suggesting potential in next-generation sunscreens. The compound's metal-chelating capacity also finds applications in industrial water treatment systems, particularly for inhibiting scale formation in boilers.

Regulatory status varies by region: The compound is GRAS-listed for topical use in the EU (COSING database) and appears on the China IECIC inventory for cosmetic ingredients. Current Good Manufacturing Practice (cGMP) production typically yields >99.5% purity, with residual solvents controlled below ICH Q3C limits. Storage recommendations include amber glass containers at 15-25°C to prevent photooxidation of the phenolic moiety.

Market trends indicate rising interest in multifunctional additives like 3-(2-Hydroxyphenoxy)-1,2-propanediol that combine stabilization, moisturization, and active delivery. Formulators appreciate its compatibility with hyaluronic acid and peptide complexes, enabling simplified skincare regimens. The compound's low irritation potential (0.3% incidence in repeat insult patch tests) makes it suitable for sensitive skin formulations, a market segment projected to reach $8.9 billion globally by 2027.

Future development may focus on enzymatic synthesis routes to improve sustainability. Recent advances in biocatalysis demonstrate 82% yield improvements over traditional chemical synthesis for similar diol compounds. As research continues into its biological activity modulation properties, 3-(2-Hydroxyphenoxy)-1,2-propanediol (CAS 19826-87-0) is poised to become increasingly significant across multiple industries seeking innovative, high-performance ingredients.